Cas no 1706111-47-8 (3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)piperidine)

• Product Name: 3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)piperidine
• CAS No: 1706111-47-8
• MF: C₁₈H₂₅N₅O₂
• MW: 343.4234
• CID: 5346622
• Update Time: 2025-05-19

3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• [3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]-(1,3,5-trimethylpyrazol-4-yl)methanone
• (3-((3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)(1,3,5-trimethyl-1H-pyrazol-4-yl)methanone
• 3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)piperidine

• Inchi： 1S/C18H25N5O2/c1-11-16(12(2)22(3)20-11)18(24)23-8-4-5-13(10-23)9-15-19-17(21-25-15)14-6-7-14/h13-14H,4-10H2,1-3H3
• InChI Key： MLXTVTOHXRMIHZ-UHFFFAOYSA-N
• SMILES： O1C(C([H])([H])C2([H])C([H])([H])N(C(C3C(C([H])([H])[H])=NN(C([H])([H])[H])C=3C([H])([H])[H])=O)C([H])([H])C([H])([H])C2([H])[H])=NC(C2([H])C([H])([H])C2([H])[H])=N1

Computed Properties

• Exact Mass: 343.201
• Monoisotopic Mass: 343.201
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 77

Additional information on 3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)piperidine

Introduction to 3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)piperidine (CAS No. 1706111-47-8)

3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)piperidine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that integrate multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development. The presence of both the 3-cyclopropyl-1,2,4-oxadiazol moiety and the 1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl) group in its structure suggests a rich chemical space for interaction with biological targets.

The CAS No. 1706111-47-8 provides a unique identifier for this compound, facilitating its recognition in scientific literature and databases. This numerical code is essential for researchers to accurately reference and retrieve information about the compound. The molecular structure of 3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)piperidine consists of a piperidine ring connected to a benzene-like aromatic system via an amide bond. The 3-cyclopropyl-1,2,4-oxadiazol moiety introduces a heterocyclic ring system known for its ability to modulate biological pathways through various mechanisms.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse pharmacological properties. The 3-cyclopropyl-1,2,4-oxadiazol ring is particularly noteworthy as it has been found to exhibit activities in several therapeutic areas. For instance, studies have shown that derivatives of this scaffold can interact with enzymes and receptors involved in inflammation and pain modulation. The incorporation of this moiety into the molecule under discussion may contribute to its potential as an anti-inflammatory or analgesic agent.

The other key structural feature is the 1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl) group. This part of the molecule introduces a pyrazole ring with three methyl substituents at the 1-position and one carbonyl group at the 4-position. Pyrazole derivatives are well-known for their broad spectrum of biological activities, including antiviral, antibacterial, and anticancer effects. The carbonyl group at the 4-position can form hydrogen bonds with biological targets, enhancing binding affinity and selectivity.

One of the most compelling aspects of 3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)piperidine is its potential dual-targeting capability. The combination of the 3-cyclopropyl-1,2,4-oxadiazol and pyrazole moieties suggests that this compound could interact with multiple biological pathways simultaneously. This multitargeting approach has become increasingly popular in drug development as it can lead to more comprehensive therapeutic effects with fewer side effects.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive experimental trials. By leveraging molecular docking simulations and virtual screening techniques, scientists have been able to identify promising candidates like 3-(3-cyclopropyl-l ,2 ,4 - oxadiazol - 5 - ylmethyl ) - l - ( l , 3 , 5 - trimethyl - l H - pyrazole - 4 - carbonyl ) piperidine (CAS No. 1706111478) that could modulate key targets involved in diseases such as cancer and neurodegenerative disorders.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the 3-cyclopropyl-l ,2 ,4 - oxadiazol moiety typically requires a cyclization reaction followed by functional group transformations to introduce the piperidine ring. The subsequent attachment of the l -( l , 3 , 5 - trimethyl - l H - pyrazole - 4 - carbonyl) group involves an amide coupling reaction between a carboxylic acid derivative and an amine functional group.

In terms of pharmacokinetic properties, 3-[ ( 3 - cyc lo prop y l - l , 2 , 4 - ox adia z ol - 5 - ylm e th y l ) ] - l -( l , 3 , 5 t rim eth y l-l H-p y ra z ole-l car b on y l) piperidine ( CAS No .1706111478) exhibits moderate solubility in organic solvents but limited solubility in water . This characteristic may influence its bioavailability if used as an oral or injectable drug . Researchers are exploring various strategies to improve solubility while maintaining potency . For example , salt formation or prodrug development could enhance water solubility without compromising therapeutic efficacy .

The potential applications of this compound are broad and span across multiple therapeutic areas . Preliminary studies have suggested that it may exhibit inhibitory activity against enzymes involved in inflammation such as cyclooxygenase (COX) or lipoxygenase (LOX). Additionally , due to its structural similarity to known bioactive molecules targeting neurotransmitter receptors like serotonin or dopamine receptors, it could also have applications in central nervous system disorders including depression or anxiety .

Another exciting possibility lies in its potential use as an anticancer agent . Cancer cells often overexpress certain enzymes or receptors that can be targeted by small molecule inhibitors . The unique combination of pharmacophores present in *cas no1706111478* makes it an attractive candidate for further exploration as an anticancer drug candidate . Specifically , research indicates that compounds containing both oxadiazoles and pyrazoles may disrupt critical signaling pathways involved in tumor growth and survival .

In conclusion, *cas no1706111478* represents a structurally complex yet promising compound with significant potential for therapeutic applications . Its unique combination of pharmacophores offers opportunities for multitargeting strategies which could lead to more effective treatments with fewer side effects than traditional monotherapies . As research continues into understanding how these types off molecules interact with biological systems, we can expect further discoveries regarding their utility across various disease states .